Cas no 1358802-09-1 (N-(5-chloro-2-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamide
• CAS No: 1358802-09-1
• MF: C₁₈H₁₄ClN₅O₂S
• MW: 399.854060649872
• CID: 5400466
• Update Time: 2025-11-04

N-(5-chloro-2-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-([1,2,4]triazolo[4,3-a]quinoxalin-4-ylsulfanyl)acetamide
• N-(5-chloro-2-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamide

• Inchi： 1S/C18H14ClN5O2S/c1-26-15-7-6-11(19)8-13(15)21-16(25)9-27-18-17-23-20-10-24(17)14-5-3-2-4-12(14)22-18/h2-8,10H,9H2,1H3,(H,21,25)
• InChI Key： IXESNJBETBYDBO-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1=NC2=C(N3C=NN=C31)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamide

N-(5-chloro-2-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 1358802-09-1, known as N-(5-chloro-2-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This compound is a derivative of a triazoloquinoxaline scaffold, which has been extensively studied for its applications in drug discovery and materials science.

Triazoloquinoxaline is a heterocyclic aromatic system that combines the structural elements of triazole and quinoxaline. The presence of the sulfanyl (thioether) group in this compound adds to its chemical versatility, making it a promising candidate for various biological assays. Recent studies have highlighted the potential of such compounds in inhibiting key enzymes and receptors associated with neurodegenerative diseases and cancer.

The 5-chloro-2-methoxyphenyl group attached to the acetamide moiety plays a crucial role in modulating the physicochemical properties of the compound. The chlorine atom introduces electron-withdrawing effects, while the methoxy group provides electron-donating properties. This balance is essential for optimizing the compound's solubility, stability, and bioavailability. Researchers have reported that such substituents can significantly enhance the compound's ability to cross cellular membranes, making it more effective in targeting intracellular pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times and improving yields. These developments have made it possible to scale up production for preclinical studies.

In terms of pharmacological activity, N-(5-chloro-2-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamide has shown potent inhibitory effects on several key targets. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression. Additionally, the compound has exhibited anti-inflammatory properties by modulating cytokine production in immune cells.

The acetamide moiety in this compound is another critical feature that contributes to its biological activity. Acetamides are known for their ability to form hydrogen bonds with target proteins, enhancing their binding affinity. This property has been leveraged in designing drugs targeting protein kinases and other enzymes involved in signal transduction pathways.

Recent research has also explored the potential of this compound as a radiosensitizer for cancer therapy. By enhancing the sensitivity of tumor cells to ionizing radiation, it could offer a novel approach to improving treatment outcomes while minimizing side effects on healthy tissues.

In conclusion, N-(5-chloro-2-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinoxalin-4-ylsulfanyl}acetamide represents a promising lead compound in drug discovery. Its unique structure, combined with advanced synthetic methods and emerging biological data, positions it as a valuable tool for addressing unmet medical needs. Continued research into its mechanism of action and optimization of its pharmacokinetic properties will be essential for translating this compound into clinical applications.